Cas no 10522-33-5 (Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester)
10522-33-5 structure
Product Name:Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
CAS No:10522-33-5
MF:C15H26O2
MW:238.365745067596
CID:181912
PubChem ID:6436375
Update Time:2025-04-19
Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
- (Z)-3,7-dimethylocta-2,6-dienyl valerate
- 3,7-dimethylocta-2,6-dienyl pentanoate
- AGN-PC-00GRKP
- CTK2G2325
- neryl trimethylsilyl ether
- neryl valerate
- Silane, [(3,7-dimethyl-2,6-octadienyl)oxy]trimethyl-
- Silane, [[(2Z)-3,7-dimethyl-2,6-octadienyl]oxy]trimethyl-
- Einecs 234-070-0
- (Z)-3,7-Dimethylocta-2,6-dienyl pentanoate
- Pentanoic acid (Z)-3,7-dimethyl-2,6-octadienyl ester
- Pentanoic acid, (2Z)-3,7-dimethyl-2,6-octadienyl ester
- Pentanoic acid, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
- (2Z)-3,7-DIMETHYLOCTA-2,6-DIEN-1-YL PENTANOATE
- NS00087329
- CVSWGLSBJFKWMW-KAMYIIQDSA-N
- LMFA07010899
- 3,7-Dimethyl-2,6-octadienyl ester(E)-Pentanoic acid
- [(2Z)-3,7-dimethylocta-2,6-dienyl] pentanoate
- neryl pentanoate
- DTXSID80884486
- 10522-33-5
-
- Inchi: 1S/C15H26O2/c1-5-6-10-15(16)17-12-11-14(4)9-7-8-13(2)3/h8,11H,5-7,9-10,12H2,1-4H3/b14-11-
- InChI Key: CVSWGLSBJFKWMW-KAMYIIQDSA-N
- SMILES: O(C(CCCC)=O)C/C=C(/C)\CC/C=C(\C)/C
Computed Properties
- Exact Mass: 238.19338
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Related Literature
-
Pedro Lozano,Juana M. Bernal,Alicia Navarro Green Chem. 2012 14 3026
10522-33-5 (Pentanoic acid,(2Z)-3,7-dimethyl-2,6-octadien-1-yl ester) Related Products
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